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Compound of Interest

Compound Name: (-)-12-Hydroxyjasmonic acid

Cat. No.: B15285683 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(-)-12-Hydroxyjasmonic acid (12-OH-JA) is a key oxidized metabolite of jasmonic acid (JA), a

phytohormone central to plant defense, development, and stress responses. The hydroxylation

of JA and its active conjugate, JA-Isoleucine (JA-Ile), is a critical step in the attenuation and

turnover of the jasmonate signal, making the quantification of 12-OH-JA essential for

understanding the dynamics of plant immune and stress responses. This application note

provides a detailed protocol for the efficient extraction, purification, and sensitive quantification

of (-)-12-Hydroxyjasmonic acid from plant leaf tissue using Solid-Phase Extraction (SPE)

coupled with Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-

MS/MS).

Jasmonate Signaling and Metabolism
Jasmonate signaling is initiated by various biotic and abiotic stresses, leading to the

biosynthesis of Jasmonic Acid (JA) from α-linolenic acid. JA is then converted to its biologically

active form, JA-Isoleucine (JA-Ile), which binds to the COI1 receptor. This binding event

triggers the degradation of JAZ repressor proteins, thereby activating transcription factors like

MYC2 and initiating the expression of JA-responsive genes.
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To fine-tune this response, the signal is deactivated through several metabolic pathways. One

primary route is the hydroxylation of JA-Ile by CYP94 family enzymes to form 12-OH-JA-Ile, or

the direct hydroxylation of JA to 12-OH-JA.[1] These hydroxylated forms are considered

deactivated metabolites that attenuate the signaling cascade.[2] Accurate measurement of 12-

OH-JA is therefore crucial for evaluating the termination of the jasmonate defense response.
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1. Sample Harvest & Freezing
(20-50 mg leaf tissue flash-frozen

in liquid nitrogen)

2. Homogenization
(Grind to fine powder with bead mill

or mortar and pestle)

3. Extraction
(Add 500 µL cold methanol with
internal standards, e.g., 2H6-JA)

4. Centrifugation
(12,000 xg for 10 min at 4°C)

5. Solid-Phase Extraction (SPE)
(Purify supernatant on a

mixed-mode or C18 cartridge)

6. Elution
(Elute jasmonates with acidified

acetonitrile or methanol)

7. Drying & Reconstitution
(Evaporate eluate to dryness under N2.
Reconstitute in 80 µL analysis solvent)

8. UPLC-MS/MS Analysis
(Inject sample for quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

